Cas no 2228876-38-6 (methyl 5-(3-amino-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-(3-amino-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2228876-38-6
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6012443
• PubChem ID: 165829002
• Update Time: 2025-06-12

methyl 5-(3-amino-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(3-amino-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-4-carboxylate
• 2228876-38-6
• EN300-1740328

• Inchi： 1S/C11H19N3O2/c1-11(2,7-12)5-9-8(10(15)16-4)6-13-14(9)3/h6H,5,7,12H2,1-4H3
• InChI Key： XGEYUBWXXZWJLF-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NN(C)C=1CC(C)(C)CN)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-(3-amino-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-4-carboxylate

Methyl 5-(3-amino-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2228876-38-6): A Comprehensive Overview

Methyl 5-(3-amino-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-4-carboxylate, identified by its CAS number 2228876-38-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pyrazole core with specific functional groups, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The detailed examination of its structural attributes, synthetic pathways, and emerging research applications provides a comprehensive understanding of its significance.

The molecular structure of Methyl 5-(3-amino-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-4-carboxylate consists of a pyrazole ring substituted with a methyl group at the 1-position and a carboxylate ester at the 4-position. The presence of a 3-amino-2,2-dimethylpropyl side chain adds complexity to the molecule, influencing its physicochemical properties and biological activity. This unique structural configuration makes it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in pyrazole derivatives due to their diverse biological activities and potential therapeutic applications. Pyrazole compounds have been explored for their roles in anti-inflammatory, antimicrobial, antiviral, and anticancer therapies. The specific modifications present in Methyl 5-(3-amino-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-4-carboxylate contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

One of the key areas where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in various cellular processes, and their dysregulation is often associated with diseases such as cancer. The pyrazole core in Methyl 5-(3-amino-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-4-carboxylate can be designed to interact with specific kinase domains, potentially leading to the development of novel anticancer agents. Recent studies have highlighted the importance of pyrazole derivatives in targeting tyrosine kinases and other relevant enzymes.

Synthetic methodologies for constructing Methyl 5-(3-amino-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-4-carboxylate have been extensively studied to optimize yield and purity. The synthesis typically involves multi-step reactions starting from readily available precursors. Key steps include condensation reactions to form the pyrazole ring, followed by functional group transformations to introduce the carboxylate ester and the amino-substituted side chain. Advances in synthetic chemistry have enabled more efficient and scalable production methods, facilitating further research and development.

The physicochemical properties of Methyl 5-(3-amino-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-4-carboxylate are also critical factors influencing its pharmaceutical applications. Properties such as solubility, stability, and bioavailability must be carefully considered to ensure effective drug delivery and absorption. Computational studies have been employed to predict these properties and guide optimization efforts. Molecular modeling techniques help in understanding the interactions between the compound and biological targets, aiding in the design of more potent and selective drugs.

Preclinical studies have begun to explore the biological activity of Methyl 5-(3-amino-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-4-carboxylate. Initial findings suggest that it exhibits promising inhibitory effects on certain kinases and other enzymes relevant to disease pathways. These results warrant further investigation into its potential as a lead compound for drug development. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into clinical applications.

The future direction of research on Methyl 5-(3-amino-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-4-carboxylate includes exploring its mechanism of action and optimizing its pharmacological properties. By understanding how the compound interacts with biological targets at the molecular level, researchers can fine-tune its structure to enhance efficacy and minimize side effects. Additionally, exploring new synthetic routes may lead to more cost-effective production methods.

In conclusion, Methyl 5-(3-amino-2,2-dimethylpropyl)-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2228876-38-6) is a compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research efforts are expected to yield important insights into its biological activity and pharmacological properties, paving the way for new treatments.